molecular formula C10H14BF5KNO2 B6263592 potassium {5-[(tert-butoxy)carbonyl]-2,2-difluoro-5-azaspiro[2.3]hexan-1-yl}trifluoroboranuide CAS No. 2416056-46-5

potassium {5-[(tert-butoxy)carbonyl]-2,2-difluoro-5-azaspiro[2.3]hexan-1-yl}trifluoroboranuide

Cat. No. B6263592
CAS RN: 2416056-46-5
M. Wt: 325.1
InChI Key:
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Description

Potassium {5-[(tert-butoxy)carbonyl]-2,2-difluoro-5-azaspiro[2.3]hexan-1-yl}trifluoroboranuide is a chemical compound with the CAS No. 2416056-46-5 . It has a molecular weight of 325.13 and a molecular formula of C10H14BF5KNO2 .


Synthesis Analysis

The synthesis of compounds with the tert-butoxycarbonyl group can be achieved using flow microreactor systems . This method is more efficient, versatile, and sustainable compared to the batch process .


Molecular Structure Analysis

The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis . It can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .


Chemical Reactions Analysis

The Boc group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 325.13 and a molecular formula of C10H14BF5KNO2 . It should be stored in an inert atmosphere at 2-8°C .

Mechanism of Action

The mechanism of action involves the addition of the Boc group to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base . The removal of the Boc group can be accomplished with strong acids .

Future Directions

The compound could potentially be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This process uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'potassium {5-[(tert-butoxy)carbonyl]-2,2-difluoro-5-azaspiro[2.3]hexan-1-yl}trifluoroboranuide' involves the protection of the amine group, followed by the introduction of the trifluoroborane group and the potassium cation. The final step involves the deprotection of the amine group.", "Starting Materials": [ "5-azaspiro[2.3]hexane", "tert-butyl chloroformate", "potassium trifluoroborate", "potassium hydroxide", "diethyl ether", "methanol", "acetic acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of potassium hydroxide and diethyl ether", "Introduction of the trifluoroborane group by reacting the protected amine with potassium trifluoroborate in methanol and acetic acid", "Addition of potassium hydroxide to the reaction mixture to form the potassium salt of the compound", "Removal of the tert-butyl protecting group by treatment with sodium bicarbonate and methanol", "Purification of the compound by extraction with diethyl ether and drying with magnesium sulfate" ] }

CAS RN

2416056-46-5

Product Name

potassium {5-[(tert-butoxy)carbonyl]-2,2-difluoro-5-azaspiro[2.3]hexan-1-yl}trifluoroboranuide

Molecular Formula

C10H14BF5KNO2

Molecular Weight

325.1

Purity

95

Origin of Product

United States

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